1,5-Pentanediol
1,5-Pentanediol
Pentane-1,5-diol is a primary alcohol.
Brand Name:
Vulcanchem
CAS No.:
111-29-5
VCID:
VC21069957
InChI:
InChI=1S/C5H12O2/c6-4-2-1-3-5-7/h6-7H,1-5H2
SMILES:
C(CCO)CCO
Molecular Formula:
C5H12O2
Molecular Weight:
104.15 g/mol
1,5-Pentanediol
CAS No.: 111-29-5
Cat. No.: VC21069957
Molecular Formula: C5H12O2
Molecular Weight: 104.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pentane-1,5-diol is a primary alcohol. |
|---|---|
| CAS No. | 111-29-5 |
| Molecular Formula | C5H12O2 |
| Molecular Weight | 104.15 g/mol |
| IUPAC Name | pentane-1,5-diol |
| Standard InChI | InChI=1S/C5H12O2/c6-4-2-1-3-5-7/h6-7H,1-5H2 |
| Standard InChI Key | ALQSHHUCVQOPAS-UHFFFAOYSA-N |
| Impurities | A gas chromatographic/mass-spectrometry analysis was performed to determine the impurities in 1,5-Pentanediol. 1,5-Pentanediol was found to be 98.1% pure with a total of 0.28% unknown impurities, stated by the authors not to be diols. Contamination by water, 1,5-hexanediol, and 1,6-Hexanediol was found to be 0.02%, 1.02%, and 0.56%, respectively. Other diol impurities, including 1,4-Butanediol, 2,5-Hexanediol, and cyclic diols, were below the limit of detection (< 0.05%). |
| SMILES | C(CCO)CCO |
| Canonical SMILES | C(CCO)CCO |
| Boiling Point | 239.0 °C 240 °C |
| Colorform | Viscous, oily liquid Colorless |
| Flash Point | 129 °C (265 °F) (open cup) 136 °C (277 °F) - closed cup |
| Melting Point | -18.0 °C -18 °C |
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